molecular formula C10H19NO B8616365 4-Piperidinotetrahydropyrane

4-Piperidinotetrahydropyrane

Cat. No. B8616365
M. Wt: 169.26 g/mol
InChI Key: SAPDHAIDOPKGHW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Piperidinotetrahydropyrane is a useful research compound. Its molecular formula is C10H19NO and its molecular weight is 169.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Piperidinotetrahydropyrane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Piperidinotetrahydropyrane including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C10H19NO

Molecular Weight

169.26 g/mol

IUPAC Name

1-(oxan-4-yl)piperidine

InChI

InChI=1S/C10H19NO/c1-2-6-11(7-3-1)10-4-8-12-9-5-10/h10H,1-9H2

InChI Key

SAPDHAIDOPKGHW-UHFFFAOYSA-N

Canonical SMILES

C1CCN(CC1)C2CCOCC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Into a device similar to that used in Example 7 were charged 1.05 g (5.0 mmol) of tetrahydropyranyl-4-methanesulfonate synthesized in Example 5 and having a purity of 86% and 1.28 g (15.0 mmol) of piperidine, and the mixture was reacted at 100° C. for 4 hours. After completion of the reaction, 1.0 ml of 8 mol/l aqueous sodium hydroxide solution and 2.0 ml of water were added to the resulting reaction mixture to make the mixture basic (pH=11), the resulting mixture was extracted twice with each 30 ml of chloroform and the extract was dried over anhydrous magnesium sulfate. After filtration, the extract was concentrated under reduced pressure to obtain 0.74 g (yield: 72%) of 4-piperidinotetrahydropyrane having a purity of 82% (areal percentage according to gas chromatography) as a yellowish liquid.
[Compound]
Name
tetrahydropyranyl-4-methanesulfonate
Quantity
1.05 g
Type
reactant
Reaction Step One
Quantity
1.28 g
Type
reactant
Reaction Step Two
Quantity
1 mL
Type
reactant
Reaction Step Three
Name
Quantity
2 mL
Type
solvent
Reaction Step Three

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